Cas no 2092549-68-1 ((5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2092549-68-1
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5239442
• PubChem ID: 131493144
• Update Time: 2025-06-13

(5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-308776
• 2092549-68-1
• (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H14BrNO2S/c1-7(2)15(12,13)10-6-8(11)4-5-9(10)14-3/h4-7,12H,1-3H3
• InChI Key： OXTNKSDAHKMEOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C(C)C)(=N)=O)OC

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 366.4±52.0 °C(Predicted)

Additional information on (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Comprehensive Overview of (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS No. 2092549-68-1)

The compound (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS No. 2092549-68-1) is a highly specialized sulfoximine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical research and agrochemical development. Sulfoximines, as a class of compounds, have become a focal point in modern drug discovery, particularly in the design of enzyme inhibitors and catalytic agents. This specific derivative, with its brominated aromatic ring and isopropyl-substituted sulfoximine moiety, presents intriguing possibilities for structure-activity relationship (SAR) studies.

Recent trends in medicinal chemistry highlight the growing importance of sulfur-containing compounds, especially those with sulfoximine functionalities. Researchers are increasingly exploring these molecules for their potential in addressing drug-resistant pathogens and developing novel central nervous system (CNS) therapeutics. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups on the aromatic ring of this compound makes it particularly interesting for molecular docking studies and computational chemistry applications.

From a synthetic chemistry perspective, CAS No. 2092549-68-1 represents an excellent example of advanced organosulfur chemistry. The lambda6-sulfanone nomenclature indicates its higher oxidation state, which is crucial for understanding its reactivity profile and potential as a building block in complex molecular architectures. The compound's propan-2-yl substituent adds steric considerations that can influence both its physical properties and biological activity, making it valuable for lead optimization in drug development pipelines.

In the context of current green chemistry initiatives, researchers are particularly interested in the sustainable synthesis of such specialized compounds. The 5-bromo-2-methoxyphenyl moiety offers multiple sites for selective functionalization, enabling atom-economical transformations that align with modern environmental regulations. This aspect has become increasingly important as the chemical industry focuses on reducing hazardous waste generation and improving process efficiency.

The compound's potential applications extend to material science, where its unique electronic properties could contribute to the development of organic semiconductors or photocatalysts. The combination of aromatic bromine and sulfoximine functionalities creates interesting possibilities for molecular electronics and supramolecular chemistry. These interdisciplinary applications are particularly relevant given the current emphasis on renewable energy technologies and smart materials.

Analytical characterization of (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone typically involves advanced techniques such as NMR spectroscopy (particularly 13C and 15N NMR for the sulfoximine moiety), high-resolution mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structural integrity and purity, especially given the growing regulatory requirements for research chemicals in academic and industrial settings.

The stability profile of CAS No. 2092549-68-1 under various storage conditions and its compatibility with common organic solvents are important practical considerations for researchers. Recent studies suggest that proper cryogenic storage may be optimal for long-term preservation of such sulfoximine derivatives, particularly when investigating their potential as biologically active compounds or chemical probes.

As the scientific community continues to explore novel chemical spaces for therapeutic and technological applications, compounds like (5-bromo-2-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone will likely play increasingly important roles. Their unique combination of structural features and reactivity patterns offers exciting opportunities for innovation across multiple scientific disciplines, from precision medicine to advanced materials engineering.